Cas no 1002243-76-6 (1-(4-bromo-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide)

1-(4-Bromo-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide is a heterocyclic compound featuring a pyrazole core substituted with a bromo group and a carbohydrazide moiety. This structure combines the reactivity of both pyrazole and hydrazide functional groups, making it a versatile intermediate in organic synthesis and medicinal chemistry. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further derivatization. The carbohydrazide group offers potential for forming hydrazone linkages or acting as a chelating agent. Its dual functionality allows applications in the development of pharmaceuticals, agrochemicals, and metal-organic frameworks. The compound exhibits good stability under standard conditions, facilitating handling and storage in research settings.

1-(4-bromo-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide structure

1002243-76-6 structure

Product Name:1-(4-bromo-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide

CAS No:1002243-76-6

MF:C₈H₉BrN₆O

MW:285.100659132004

MDL:MFCD04049485

CID:3058381

PubChem ID:4773233

Update Time:2025-07-02

1-(4-bromo-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 1-((4-Bromo-1H-pyrazol-1-yl)methyl)-1H-pyrazole-3-carbohydrazide
- 1-(4-bromo-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide
- CS-0270829
- DTXSID401142877
- AKOS000306581
- 1-[(4-Bromo-1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid hydrazide
- 1-((4-Bromo-1H-pyrazol-1-yl)methyl)-1H-pyrazole-3-carboxylic acid hydrazide
- Oprea1_160138
- 1-[(4-bromopyrazol-1-yl)methyl]pyrazole-3-carbohydrazide
- 1002243-76-6
- STK349353
- BBL039799
- EN300-229144
- 1-(4-Bromo-pyrazol-1-ylmethyl)-1H-pyrazole-3-carboxylic acid hydrazide
- 1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carbohydrazide
- 1-(4-bromo-pyrazol-1-ylmethyl)-1 h-pyrazole-3-carboxylic acid hydrazide
- MDL： MFCD04049485
- Inchi： 1S/C8H9BrN6O/c9-6-3-11-15(4-6)5-14-2-1-7(13-14)8(16)12-10/h1-4H,5,10H2,(H,12,16)
- InChI Key： XCMJUFLHSSKEEF-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)CN1C=CC(C(NN)=O)=N1

Computed Properties

Exact Mass: 284.00212Da
Monoisotopic Mass: 284.00212Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 90.8Å²

Experimental Properties

Density: 1.9±0.1 g/cm3

1-(4-bromo-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(4-bromo-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide Pricemore >>

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